Cas no 2219374-23-7 (3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 2219374-23-7
• MF: C₁₃H₂₀N₄O₄
• MW: 296.322302818298
• CID: 5943265
• PubChem ID: 165823097
• Update Time: 2025-05-23

3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid
• 2219374-23-7
• EN300-1708068
• 3-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C13H20N4O4/c1-12(2,3)21-11(20)15-13(5-8(6-13)9(18)19)10-14-7-17(4)16-10/h7-8H,5-6H2,1-4H3,(H,15,20)(H,18,19)
• InChI Key： QNUZZMPBNZXTQG-UHFFFAOYSA-N
• SMILES： OC(C1CC(C2N=CN(C)N=2)(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 296.14845513g/mol
• Monoisotopic Mass: 296.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 106Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid

3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2219374-23-7, known as 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a tert-butoxy carbonyl amino group, a cyclobutane ring, and a 1-methyl-1H-1,2,4-triazole substituent. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as click chemistry and stereoselective synthesis. The integration of these techniques has not only improved the yield and purity of the compound but also facilitated its characterization using advanced analytical tools like NMR spectroscopy and mass spectrometry. These advancements underscore the importance of this compound as a model system for studying complex molecular architectures.

The tert-butoxy carbonyl amino group within the molecule plays a pivotal role in modulating its pharmacokinetic properties. This group is known to enhance solubility and stability, making it an attractive feature for drug delivery systems. Moreover, the cyclobutane ring introduces rigidity into the structure, which can be advantageous in optimizing bioavailability and receptor binding affinity. Recent studies have demonstrated that such rigid frameworks can significantly improve the efficacy of small-molecule inhibitors in combating diseases such as cancer and neurodegenerative disorders.

The presence of the 1-methyl-1H-1,2,4-triazole substituent further enhances the compound's versatility. Triazole moieties are well-documented for their ability to participate in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding. This feature has been exploited in designing ligands for various biological targets, including kinases and proteases. Notably, recent research has highlighted the potential of this compound as a scaffold for developing next-generation antiviral agents targeting emerging pathogens.

From a synthetic perspective, the construction of this compound involves a multi-step process that integrates principles from organic synthesis and catalysis. Key steps include the formation of the cyclobutane ring via [2+2] cycloaddition reactions and the subsequent functionalization with the tert-butoxy carbonyl amino group. The use of transition metal catalysts has significantly streamlined these processes, enabling greater control over stereochemistry and regioselectivity.

In terms of applications, this compound serves as a valuable tool in medicinal chemistry research. Its unique combination of functional groups makes it an ideal candidate for exploring structure-activity relationships (SAR) in drug design. For instance, researchers have utilized this compound to investigate how modifications to the triazole substituent or cyclobutane ring can influence binding affinity to specific protein targets.

Furthermore, computational studies employing molecular docking and dynamics simulations have provided insights into the interaction patterns of this compound with biological systems. These studies have revealed that the tert-butoxy carbonyl amino group contributes significantly to hydrogen bonding networks, while the triazole moiety facilitates π-stacking interactions with aromatic residues on target proteins.

Looking ahead, ongoing research aims to explore the potential of this compound as a precursor for more complex molecular architectures. By incorporating additional functional groups or modifying existing ones, scientists hope to unlock new therapeutic applications across diverse disease areas.

In conclusion, 3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid represents a remarkable example of modern chemical innovation. Its intricate structure and versatile functional groups position it as a promising lead compound in drug discovery efforts. As research continues to uncover its full potential, this compound is poised to make significant contributions to advancing medical science and improving human health.